Cas no 2648921-00-8 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopentanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopentanoic acid
• CAS No: 2648921-00-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6616030
• PubChem ID: 165746962
• Update Time: 2025-10-29

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]pentanoic acid
• EN300-1501264
• 2648921-00-8
• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopentanoic acid

• Inchi： 1S/C26H32N2O6/c1-4-10-22(23(29)30)27-24(31)26(5-2,16-33-3)28-25(32)34-15-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h6-9,11-14,21-22H,4-5,10,15-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t22-,26?/m1/s1
• SMILES： O(C(NC(C(N[C@@H](C(=O)O)CCC)=O)(COC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopentanoic acid

Compound CAS No 2648921-00-8: (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopentanoic Acid

The compound with CAS No 2648921-00-8, named (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopentanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a pentanoic acid derivative, and its structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methoxymethyl substituent, and an amide linkage. The stereochemistry at the chiral center is designated as (R), which is critical for its functional properties.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely used in peptide synthesis as protecting groups for amino acids. The presence of the Fmoc group in this compound suggests its utility in peptide synthesis or as an intermediate in the production of bioactive molecules. The methoxymethyl substituent adds another layer of functionality, potentially influencing solubility, stability, or reactivity. The amide linkage is a common structural motif in peptides and proteins, indicating that this compound could serve as a building block for more complex structures.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules. The (R) configuration at the second carbon atom in this compound may play a crucial role in its interactions with biological systems. For instance, stereochemistry can influence enzyme binding affinity, pharmacokinetics, and overall bioavailability. Researchers have demonstrated that enantiomeric compounds can exhibit vastly different biological activities, making stereochemistry a critical factor in drug design and development.

The synthesis of this compound likely involves multi-step organic reactions, including protection/deprotection strategies and stereoselective synthesis techniques. The use of Fmoc as a protecting group is well-documented in peptide chemistry, where it provides excellent stability during reaction steps while being easily removable under specific conditions. The incorporation of the methoxymethyl group may involve alkylation or substitution reactions, depending on the specific synthetic pathway employed.

In terms of applications, this compound could find use in peptide synthesis as an intermediate or as a component in larger biomolecules. Its structure suggests potential applications in drug discovery, particularly in the development of peptide-based therapeutics. Additionally, the presence of the Fmoc group makes it suitable for use in solid-phase synthesis techniques, which are widely used in the pharmaceutical industry.

Recent advancements in computational chemistry have enabled researchers to predict the properties of molecules like this one with greater accuracy. For example, molecular modeling studies can provide insights into the compound's solubility, permeability, and binding affinity to target proteins. These predictions are invaluable during the early stages of drug development, where understanding a molecule's behavior is crucial for optimizing its therapeutic potential.

The study of such compounds also contributes to our understanding of fundamental chemical principles. For instance, investigations into the stereochemical outcomes of reactions involving chiral centers can lead to improvements in synthetic methodologies. Furthermore, understanding how substituents like Fmoc and methoxymethyl influence molecular properties can inform the design of new compounds with tailored functionalities.

In conclusion, (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidopentanoic acid is a sophisticated organic molecule with diverse potential applications. Its structure incorporates key functional groups that make it valuable in peptide synthesis and drug discovery efforts. As research continues to uncover new insights into molecular design and function, compounds like this one will remain at the forefront of scientific innovation.